molecular formula C13H14O4P2 B5801509 methylenebis[phenyl(phosphinic acid)] CAS No. 4851-69-8

methylenebis[phenyl(phosphinic acid)]

Cat. No. B5801509
CAS RN: 4851-69-8
M. Wt: 296.19 g/mol
InChI Key: QVCFQPVQMAWGRW-UHFFFAOYSA-N
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Description

Methylenebis[phenyl(phosphinic acid)] (MBPP) is an organophosphorus compound that has gained significant attention in scientific research due to its unique properties. MBPP is a white crystalline solid that is soluble in water and exhibits a high thermal stability.

Scientific Research Applications

Synthesis and Chemical Properties

Methylenebis[phenyl(phosphinic acid)] is involved in the synthesis of various compounds. For instance, methylenebis[diaryl(or alkyl)phosphine oxides] are synthesized through reactions involving phosphine oxides containing a chloromethyl group with diaryl(or alkyl)phosphinous esters. Similarly, vinylenebis[diphenylphosphine oxide] and ethanylylidenetris[diphenylphosphine oxide] are synthesized from (1-chlorovinyl)diphenylphosphine oxide and diphenylphosphine oxide. These compounds, due to their complex chemical structures and interactions, have a variety of applications in different fields, including materials science and pharmaceuticals (Kabachnik et al., 1967).

Reactivity and Application in Polymer Science

The reactivity of compounds containing methylenebis[phenyl(phosphinic acid)] is also of interest in polymer science. Studies have focused on model urethane compounds like dibutyl 4,4′-methylenebis(phenyl carbamate) and dioctyl 4,4′-methylenebis(phenyl carbamate), exploring their reactions with small monofunctional compounds and model poly(ethylene glycols). These reactions are vital for understanding the behavior of these compounds at elevated temperatures and their potential applications in creating new materials with unique properties (Lu et al., 2002).

Catalysis

Compounds related to methylenebis[phenyl(phosphinic acid)] are used in catalytic processes. For example, palladium complexes of [1,2-phenylenebis(methylene)]bis[di(tert-butyl)phosphine] catalyze the methoxycarbonylation of vinyl acetate. The selectivity and efficiency of these catalytic processes are influenced by the presence of free phosphine ligand over the added acid, temperature, and pressure. This highlights the importance of these compounds in catalytic chemistry and their potential for industrial applications (Rucklidge et al., 2006).

Biomedical Research

In the context of biomedical research, derivatives of methylenebis[phenyl(phosphinic acid)] are examined for their inhibitory capacities towards human protein tyrosine phosphatases. The inhibitory capacities of compounds like sulfonylcalix[4]arene phosphinic acid and thiacalix[4]arene phosphinic acid towards PTP1B are of particular interest due to their potential therapeutic applications. The kinetic experiments indicate competitive inhibition with the substrate for the enzyme's active site, making these compounds significant in drug discovery and development (Buldenko et al., 2019).

properties

IUPAC Name

[hydroxy(phenyl)phosphoryl]methyl-phenylphosphinic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14O4P2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2,(H,14,15)(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVCFQPVQMAWGRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)P(=O)(CP(=O)(C2=CC=CC=C2)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14O4P2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90355192
Record name CBMicro_000173
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90355192
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

296.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[Hydroxy(phenyl)phosphoryl]methyl-phenylphosphinic acid

CAS RN

4851-69-8
Record name P,P′-Methylenebis[P-phenylphosphinic acid]
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4851-69-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name CBMicro_000173
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90355192
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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